Lettuce Seedling Inhibition vs. Inactive C6-Ethyl Analog
In a direct, head-to-head phytotoxicity evaluation using the lettuce seedling assay, 6-(1-ethoxyethyl)-5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone (this compound, designated compound II) exhibited 'remarkable phytotoxicity,' while the closely related 6-ethyl-5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone (compound I) was entirely inactive at the concentration tested [1]. This comparison was conducted within the same experimental framework, directly isolating the impact of substituting an ethyl group with an ethoxyethyl group at the 6-position on the naphthoquinone core.
| Evidence Dimension | Phytotoxic Activity in Lettuce Seedling Assay |
|---|---|
| Target Compound Data | Qualitative assessment: 'remarkable phytotoxicity' [1] |
| Comparator Or Baseline | 6-ethyl-5-hydroxy-2,7-dimethoxy-1,4-naphthoquinone (Compound I): 'inactive at the concentration tested' [1] |
| Quantified Difference | Qualitative activity differential: Active vs. Inactive [1] |
| Conditions | Lettuce seedling test; specific concentration not disclosed in abstract [1] |
Why This Matters
This direct comparison proves that the 6-ethoxyethyl substituent is essential for bioactivity, guiding selection for structure-activity relationship (SAR) studies and phytotoxin research where compound I is an unsuitable negative control.
- [1] Otomo N, Sato H, Sakamura S. Novel Phytotoxins Produced by the Causal Fungus of the Shoot Blight of Larches. Agricultural and Biological Chemistry. 1983;47(5):1115-1119. View Source
